Cas no 2259315-71-2 (6-chloropyrimidin-2,5-d2-4-ol)

• Product Name: 6-chloropyrimidin-2,5-d2-4-ol
• CAS No: 2259315-71-2
• MF: C₄H₃ClN₂O
• MW: 132.544742822647
• CID: 6820935
• PubChem ID: 172402448
• Update Time: 2025-03-01

6-chloropyrimidin-2,5-d2-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloropyrimidin-2,5-d2-4-ol
• 2259315-71-2
• CS-22071

• Inchi： 1S/C4H3ClN2O/c5-3-1-4(8)7-2-6-3/h1-2H,(H,6,7,8)/i1D,2D
• InChI Key： AXFABVAPHSWFMD-QDNHWIQGSA-N
• SMILES： ClC1=C([2H])C(=NC([2H])=N1)O

Computed Properties

• Exact Mass: 132.0059439Da
• Monoisotopic Mass: 132.0059439Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46Ų